Cas no 873537-43-0 (4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]-)

4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]- structure
873537-43-0 structure
Product Name:4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]-
CAS No:873537-43-0
MF:C11H14N2O5S
MW:286.304261684418
CID:1878972
PubChem ID:43502863
Update Time:2025-04-21

4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]-
    • DB-161979
    • 873537-43-0
    • 1-[(3-nitrophenyl)sulfonyl]-4-piperidinol
    • AKOS005889475
    • SCHEMBL853015
    • Inchi: 1S/C11H14N2O5S/c14-10-4-6-12(7-5-10)19(17,18)11-3-1-2-9(8-11)13(15)16/h1-3,8,10,14H,4-7H2
    • InChI Key: RDALNSZTLAHLGY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCC(CC1)O)(=O)=O

Computed Properties

  • Exact Mass: 286.06234272Da
  • Monoisotopic Mass: 286.06234272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 112Ų
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